N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide

• IUPAC Name: N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide
• InChI: InChI=1S/C19H25NO3S/c21-18(20-19(14-8-9-14)15-10-11-15)12-24(22,23)17-7-3-5-13-4-1-2-6-16(13)17/h1-2,4,6,14-15,17,19H,3,5,7-12H2,(H,20,21)
• InChI Key: DHYCIERGVGVHOK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)S(=O)(=O)CC(=O)NC(C3CC3)C4CC4
• Molecular Formula: C19H25NO3S
• Molecular Weight: 347.5 g/mol

Description

N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide is a complex organic compound characterized by its unique structural components, including cyclopropyl, tetrahydronaphthalene, and sulfonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide typically involves multi-step organic reactions. The process begins with the preparation of the tetrahydronaphthalene derivative, followed by the introduction of the sulfonyl group. The final step involves the attachment of the dicyclopropylmethyl group to the acetamide backbone. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may utilize continuous-flow chemistry techniques to enhance efficiency and scalability. Continuous-flow reactors allow for precise control over reaction parameters, leading to consistent product quality and reduced waste. The use of recyclable catalysts and environmentally benign solvents further aligns with green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be employed to alter the oxidation state of specific atoms within the molecule.

Substitution: Nucleophilic and electrophilic substitution reactions are common, allowing for the replacement of specific atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles. Reaction conditions, including temperature, pressure, and solvent choice, are tailored to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reaction pathway and conditions. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide has diverse applications in scientific research:

Chemistry: The compound serves as a building block for the synthesis of more complex molecules and materials.

Biology: It is used in studies investigating the interactions between small molecules and biological macromolecules.

Medicine: Potential therapeutic applications are explored, particularly in the development of novel drugs targeting specific pathways.

Industry: The compound’s unique properties make it valuable in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide involves its interaction with specific molecular targets. These interactions can modulate various biological pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(dicyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide shares structural similarities with other sulfonyl-containing acetamides and tetrahydronaphthalene derivatives.
• Compounds such as N-(cyclopropylmethyl)-2-(1,2,3,4-tetrahydronaphthalen-1-ylsulfonyl)acetamide and N-(dicyclopropylmethyl)-2-(naphthalen-1-ylsulfonyl)acetamide are closely related.

Uniqueness

The presence of both dicyclopropylmethyl and tetrahydronaphthalene groups in this compound imparts unique chemical and physical properties, distinguishing it from other similar compounds. These properties may include enhanced stability, specific reactivity patterns, and potential biological activity.

This article provides a comprehensive overview of this compound, highlighting its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds. Further research and exploration of this compound could unveil new and exciting applications in various scientific fields.